1,3,2,4-Diazadiphosphetidine-2,4-diamine

• CAS No.: 83466-45-9
• Molecular Formula: H6N4P2
• Molecular Weight: 124.02 g/mol
• IUPAC Name: 1,3,2,4-diazadiphosphetidine-2,4-diamine
• InChI: InChI=1S/H6N4P2/c1-5-3-6(2)4-5/h3-4H,1-2H2
• InChI Key: UUZWPULDNJMDOH-UHFFFAOYSA-N
• Canonical SMILES: NP1NP(N1)N

Description

1,3,2,4-Diazadiphosphetidine-2,4-diamine is a phosphorus-nitrogen heterocyclic compound characterized by a four-membered ring containing two phosphorus and two nitrogen atoms. Its structure allows for diverse substitution patterns, which significantly influence its chemical and physical properties. For example, the tetraphenyl-substituted derivative (Tetraphenyl-2,4-diamino-1,3,2,4-diazadiphosphetidine) exhibits two distinct phosphorus environments in its $^{31}$P NMR spectrum, suggesting possible isomerism or geometric distortion in the ring . The compound can be synthesized via dimerization of phosphatriazenes or through reactions involving silylated diaminohalogenphosphines, as demonstrated in studies by Scherer and Gläβel .

Comparison with Similar Compounds

a. Substituent Variations

• Tetraphenyl Derivative : Exhibits isomerism due to steric hindrance from phenyl groups, as evidenced by split $^{31}$P NMR peaks at -113.6 and -109.2 ppm .
• Dinuclear Oligomer [(PhNH)P$2$(NPh)$2$]$_2$NPh : Used as a heterogeneous ligand in Pd-catalyzed carbonylative coupling, achieving yields up to 86% .
• Cis-1,3-di-tert-butyl-2,4-bis(pentafluorophenoxy) Derivative: Features bulky tert-butyl groups that enhance stability, confirmed by X-ray crystallography .

b. Heterocyclic Analogs

• Lawesson’s Reagent (1,3,2,4-Dithiadiphosphetane-2,4-disulfide) : A sulfur-containing analog widely used for thionation of carbonyl groups. Unlike diazadiphosphetidines, it lacks nitrogen in the ring but shares a similar diphosphetane core .
• Phosphatriazenes: Monomeric precursors that dimerize to form diazadiphosphetidines, demonstrating dynamic equilibria between monomeric and dimeric forms .

Data Tables

Table 1: Structural and Functional Comparison

Compound	Substituents	Key Application	Reference
Tetraphenyl-diazadiphosphetidine	Phenyl groups	NMR/Isomerism studies
Dinuclear oligomer	Phenylamino groups	Pd-catalyzed carbonylation
Cis-di-tert-butyl derivative	tert-Butyl, pentafluorophenoxy	X-ray structural analysis
Lawesson’s Reagent	p-Methoxyphenyl, disulfide	Thionation reactions